Cas no 320416-58-8 (methyl 4-(4-chlorophenoxy)-3-nitrobenzoate)

• Product Name: methyl 4-(4-chlorophenoxy)-3-nitrobenzoate
• CAS No: 320416-58-8
• CID: 4645579
• Update Time: 2025-07-23

methyl 4-(4-chlorophenoxy)-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• METHYL 4-(4-CHLOROPHENOXY)-3-NITROBENZENECARBOXYLATE
• Benzoic acid, 4-(4-chlorophenoxy)-3-nitro-, methyl ester
• Methyl 4-(4-chlorophenoxy)-3-nitrobenzoate
• methyl 4-(4-chlorophenoxy)-3-nitrobenzoate

Experimental Properties

• Melting Point: 125-127°C

methyl 4-(4-chlorophenoxy)-3-nitrobenzoate Security Information

• HazardClass：IRRITANT

Additional information on methyl 4-(4-chlorophenoxy)-3-nitrobenzoate

Recent Advances in the Study of Methyl 4-(4-chlorophenoxy)-3-nitrobenzoate (CAS: 320416-58-8) in Chemical Biology and Pharmaceutical Research

Methyl 4-(4-chlorophenoxy)-3-nitrobenzoate (CAS: 320416-58-8) is a synthetic compound that has garnered significant attention in recent chemical biology and pharmaceutical research due to its potential applications in drug development and biological studies. This compound, characterized by its unique nitrobenzoate structure, has been explored for its pharmacological properties, including its role as an intermediate in the synthesis of more complex bioactive molecules. Recent studies have focused on its mechanism of action, pharmacokinetics, and potential therapeutic applications, making it a subject of interest for researchers in the field.

One of the key areas of investigation has been the compound's interaction with biological targets, particularly enzymes and receptors involved in inflammatory and oxidative stress pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that methyl 4-(4-chlorophenoxy)-3-nitrobenzoate exhibits inhibitory effects on specific cytochrome P450 enzymes, suggesting its potential as a modulator of drug metabolism. This finding opens new avenues for its use in combination therapies, where controlling metabolic pathways could enhance the efficacy of co-administered drugs.

In addition to its metabolic effects, recent research has highlighted the compound's role in the synthesis of novel anti-inflammatory agents. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of methyl 4-(4-chlorophenoxy)-3-nitrobenzoate showed promising activity against COX-2, an enzyme implicated in inflammation and pain. The study utilized molecular docking simulations and in vitro assays to validate the compound's binding affinity and selectivity, providing a foundation for further structural optimization.

Another significant development involves the application of methyl 4-(4-chlorophenoxy)-3-nitrobenzoate in cancer research. A 2024 preprint from the National Cancer Institute explored its potential as a chemosensitizer, enhancing the cytotoxicity of conventional chemotherapeutic agents in resistant cancer cell lines. The study employed high-throughput screening and transcriptomic analysis to elucidate the compound's mechanism, revealing its ability to downregulate efflux pumps and apoptosis inhibitors. These findings position it as a candidate for adjunct therapy in oncology.

Despite these advancements, challenges remain in the clinical translation of methyl 4-(4-chlorophenoxy)-3-nitrobenzoate. Issues such as bioavailability, toxicity profiles, and scalable synthesis need to be addressed. Recent efforts have focused on prodrug strategies and nanoformulations to improve its pharmacokinetic properties, as reported in a 2023 review in Advanced Drug Delivery Reviews. These innovations aim to overcome the limitations associated with its physicochemical characteristics while retaining its biological activity.

In conclusion, methyl 4-(4-chlorophenoxy)-3-nitrobenzoate (CAS: 320416-58-8) represents a versatile scaffold in chemical biology and pharmaceutical research. Its diverse applications—from enzyme inhibition to anti-inflammatory and anticancer activities—underscore its potential as a valuable tool in drug discovery. Future research should prioritize translational studies to bridge the gap between preclinical findings and clinical utility, ensuring its safe and effective use in therapeutic settings.